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Compound of Interest

Compound Name: N-(Cyanomethyl)acetamide
CAS No.: 4814-80-6
Cat. No.: B1595835
. J

In the landscape of modern organic synthesis, the strategic value of a molecule is often defined
by its versatility and functional group tolerance. N-(Cyanomethyl)acetamide, also known by its
systematic name 2-(Acetamido)acetonitrile, is a bifunctional compound that perfectly embodies
these characteristics.[1] While not a household name, this molecule serves as a pivotal
intermediate in the synthesis of a wide array of more complex chemical entities, particularly
within the pharmaceutical and agrochemical sectors.[2][3]

The synthetic potential of N-(Cyanomethyl)acetamide is rooted in its structure: a reactive
nitrile group appended to an N-acetylated amino acid backbone.[3] This arrangement provides
two distinct handles for chemical modification, allowing for its incorporation into diverse
molecular frameworks, especially nitrogen-containing heterocycles.[3][4] This guide offers an
in-depth exploration of the chemical properties, synthesis, reactivity, and safe handling of N-
(Cyanomethyl)acetamide, providing researchers and drug development professionals with a
comprehensive technical resource.

Core Physicochemical Properties

A thorough understanding of a compound's physical properties is the foundation of its effective
application in research and development. The key identifiers and characteristics of N-
(Cyanomethyl)acetamide are summarized below.
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Property Value Source
CAS Number 4814-80-6 [1][5]
Molecular Formula C4HsN20 [2][5]
Molecular Weight 98.10 g/mol [2][5]
Appearance Solid [1]
Melting Point 73-80 °C [1]
IUPAC Name N-(cyanomethyl)acetamide [5]
Synonyms 2-(Acetamido)acetonitrile, o

AAN, Aceturic acid nitrile

SMILES String

CC(=O)NCC#N

[5]

InChl Key

LHWCUMYXUCPQSZ-
UHFFFAOYSA-N

[5]

Synthesis of N-(Cyanomethyl)acetamide: A Practical

Approach

The most direct and well-established route to N-(Cyanomethyl)acetamide involves the N-

acetylation of aminoacetonitrile.[3] While aminoacetonitrile itself can be used, its hydrochloride

salt is often more stable and commercially available, making it a common starting material.

Diagram: Synthetic Workflow
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Caption: Workflow for the synthesis of N-(Cyanomethyl)acetamide.
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Experimental Protocol: N-Acetylation of
Aminoacetonitrile Hydrochloride

This protocol describes a self-validating system for the synthesis and purification of N-
(Cyanomethyl)acetamide. The causality behind each step is explained to ensure
reproducibility and understanding.

Objective: To synthesize N-(Cyanomethyl)acetamide from aminoacetonitrile hydrochloride
and acetic anhydride.

Materials:

Aminoacetonitrile hydrochloride

o Acetic anhydride

» Pyridine (or another suitable non-nucleophilic base)

e Dichloromethane (DCM) or Ethyl Acetate

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

» Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary
evaporator.

Methodology:
¢ Reaction Setup & Neutralization:

o To a round-bottom flask equipped with a magnetic stir bar, add aminoacetonitrile
hydrochloride (1.0 eq) and dichloromethane (DCM).

o Cool the suspension in an ice bath to 0-5 °C.
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o Causality: The hydrochloride salt must be neutralized to the free amine for it to be
nucleophilic. Pyridine acts as a base to quench the HCI and as a solvent. Cooling is critical
to control the exothermic reaction between the base and the salt, and the subsequent
acetylation.

o Slowly add pyridine (1.1 eq) to the suspension and stir for 15-20 minutes.

o Acetylation:

o While maintaining the temperature at 0-5 °C, add acetic anhydride (1.1 eq) dropwise via a
dropping funnel over 30 minutes.

o Causality: Acetic anhydride is a highly reactive acetylating agent. A slow, dropwise addition
is crucial to manage the exothermicity of the acylation reaction and prevent the formation
of side products.

o After the addition is complete, remove the ice bath and allow the reaction mixture to warm
to room temperature. Stir for an additional 2-4 hours, or until TLC analysis indicates the
consumption of the starting material.

e Work-up and Extraction:

o Quench the reaction by slowly adding saturated aqueous NaHCOs solution to neutralize
any remaining acetic anhydride and pyridine hydrochloride.

o Transfer the mixture to a separatory funnel. Separate the organic layer.
o Wash the organic layer sequentially with water and then brine.

o Causality: The aqueous washes remove water-soluble byproducts and salts. The final
brine wash helps to remove residual water from the organic layer, improving the efficiency
of the drying step.

o Dry the organic layer over anhydrous MgSOQa, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator.

o Purification and Validation:
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o The resulting crude solid can be purified by recrystallization from a suitable solvent system

(e.g., ethyl acetate/hexanes).

o Causality: Recrystallization is an effective method for purifying solid compounds, removing
impurities that have different solubility profiles from the desired product.

o Dry the purified crystals under vacuum. The final product's identity and purity should be
confirmed by *H NMR, 13C NMR, and melting point analysis, which should align with the

data in Section 1.

Chemical Reactivity and Synthetic Utility

The utility of N-(Cyanomethyl)acetamide stems from the distinct reactivity of its functional
groups, making it a valuable precursor for more elaborate molecules.

Diagram: Reactivity Pathways

N-(Cyanomethyl)acetamide

Nitrile Group Reactions Amide Group Reactions

Hydrolysis Reduction Cyclization
(HsO*/h) (e.g., LiAIHa4) (with bifunctional reagents)

. . . Heterocycles . o
(N-Acetylglycme] [N-(Z-Am|noethyl)acetam|de] &e.g., Pyrimidines, ThiazolesD

Hydrolysis
(HsO* or OH")

Click to download full resolution via product page
Caption: Key reaction pathways for N-(Cyanomethyl)acetamide.

» Reactions of the Nitrile Group:
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o Hydrolysis: Under strong acidic conditions, the nitrile can be hydrolyzed to a carboxylic
acid, yielding N-acetylglycine.

o Reduction: The nitrile group can be reduced to a primary amine using powerful reducing
agents like lithium aluminum hydride (LiAlH4), providing N-(2-aminoethyl)acetamide.

o Cycloadditions & Condensations: This is arguably the most significant area of reactivity.
The nitrile group is an excellent electrophile and can participate in condensation reactions
with various nucleophiles to form a wide range of nitrogen-containing heterocycles, which
are privileged structures in medicinal chemistry.[3][4]

» Reactions of the Amide Group:

o Hydrolysis: The amide linkage can be cleaved under harsh acidic or basic conditions to
regenerate aminoacetonitrile or its corresponding carboxylate.[6] This reaction pathway is
generally less synthetically desirable unless deprotection is the goal.

» Applications in Advanced Synthesis:

o Heterocyclic Chemistry: Derivatives of N-(Cyanomethyl)acetamide are used as building
blocks to construct complex heterocyclic systems with potential antimicrobial and
anticancer properties.[3]

o Medicinal Chemistry: The cyanomethyl group (-CH2CN) is a valuable moiety in drug
design, often used to enhance metabolic stability or act as a handle for further chemical
modifications.[3] The nitrile itself can serve as a bioisostere for other functional groups,
potentially improving binding affinity to biological targets.[3]

Safety and Handling

Proper handling of any chemical reagent is paramount for laboratory safety. N-
(Cyanomethyl)acetamide is classified as harmful if swallowed.[5]
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Hazard Information GHS Classification
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statement H302: Harmful if swallowed
Hazard Class Acute Toxicity 4 (Oral)

Handling and Storage Recommendations:

e Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses,
chemical-resistant gloves, and a lab coat. When handling the solid powder, use a dust mask
or work in a well-ventilated area or fume hood to avoid inhalation.

o Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed to

prevent moisture absorption.[7][8]
e First Aid:

o Ingestion: If swallowed, rinse mouth and call a poison control center or doctor immediately.

[8]
o Skin Contact: Wash off with soap and plenty of water.[8]

o Eye Contact: Rinse cautiously with water for several minutes.[8]

Conclusion

N-(Cyanomethyl)acetamide is a highly valuable and versatile intermediate in organic
synthesis. Its bifunctional nature, containing both a reactive nitrile and a stable amide group,
allows for a diverse range of chemical transformations. From its straightforward synthesis to its
application as a cornerstone for building complex heterocyclic systems, this compound
provides a reliable platform for innovation in drug discovery and agricultural science.[2][3] A
solid understanding of its properties, reactivity, and safe handling procedures, as detailed in
this guide, is essential for any scientist looking to leverage its full synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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